Cas no 1860028-26-7 (methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate;dihydrochloride)

• Product Name: methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate;dihydrochloride
• CAS No: 1860028-26-7
• MF: C₁₁H₂₀Cl₂N₂O₃
• MW: 299.194101333618
• MDL: MFCD30146437
• CID: 4624588
• PubChem ID: 122170290
• Update Time: 2025-11-07

methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[(3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate hydrochloride
• Methyl 3-[(3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate dihydrochloride
• methyl 3-[(3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate hcl
• Methyl trans-3-(trans--3-aminocyclobutane-1-carboxamido)cyclobutane-1-carboxylate dihydrochloride
• methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate;dihydrochloride
• CS-0049134
• AKOS037644402
• AS-53243
• P16239
• 1860028-26-7
• Methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate dihydrochloride
• methyl 3-[(3-aminocyclobutanecarbonyl)amino]cyclobutane-1-carboxylate;dihydrochloride

• MDL： MFCD30146437
• Inchi： 1S/C11H18N2O3.2ClH/c1-16-11(15)7-4-9(5-7)13-10(14)6-2-8(12)3-6;;/h6-9H,2-5,12H2,1H3,(H,13,14);2*1H
• InChI Key： BDCJXEPEULQJPW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CC(C1)N)NC1CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 298.0850979 g/mol
• Monoisotopic Mass: 298.0850979 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• Molecular Weight: 299.19

Additional information on methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate;dihydrochloride

Introduction to Methyl trans-3-[(trans-3-Aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate; Dihydrochloride (CAS No. 1860028-26-7)

Methyl trans-3-[(trans-3-Aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate; Dihydrochloride (CAS No. 1860028-26-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a dihydrochloride salt of a cyclobutane derivative with a unique structural arrangement that confers it with potential therapeutic properties.

The molecular structure of methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate; dihydrochloride is characterized by the presence of two cyclobutane rings, each containing an amino group and a carboxylate group. The methyl ester functionality adds an additional layer of complexity and reactivity to the molecule. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various applications in drug development and biological studies.

Recent research has focused on the potential applications of this compound in the treatment of various diseases. Studies have shown that methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate; dihydrochloride exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation, cell proliferation, and apoptosis.

In the context of anti-inflammatory activity, this compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models, paving the way for further clinical investigations.

The anti-cancer potential of methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate; dihydrochloride has also been explored. Research indicates that it can induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/AKT and MAPK pathways. This selective cytotoxicity against cancer cells while sparing normal cells makes it an attractive candidate for cancer therapy. In vitro studies have shown promising results, and efforts are underway to evaluate its efficacy in vivo.

Beyond its anti-inflammatory and anti-cancer properties, this compound has also shown neuroprotective effects. Studies have demonstrated its ability to protect neurons from oxidative stress and neurotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of mitochondrial function and the reduction of oxidative stress.

The development of methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate; dihydrochloride as a therapeutic agent is still in its early stages, but the preliminary results are encouraging. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and reduce potential side effects. Clinical trials are expected to provide more insights into its safety and efficacy in human subjects.

In conclusion, methyl trans-3-[(trans-3-aminocyclobutanecarbonyl)amino]cyclobutanecarboxylate; dihydrochloride (CAS No. 1860028-26-7) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and multifaceted pharmacological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science. As further studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for the development of novel treatments for various diseases.